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Compound of Interest

Compound Name: 2-(6-Aminopyridin-2-yl)acetic acid

Cat. No.: B1520037

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(6-Aminopyridin-2-yl)acetic
acid (CAS 339195-51-6)[1]. This molecule is a crucial heterocyclic building block in medicinal
chemistry. This guide is designed for researchers, chemists, and drug development
professionals to navigate the common challenges encountered during its synthesis and to
provide actionable strategies for yield improvement and troubleshooting.

Section 1: Overview of Synthetic Strategies

The synthesis of 2-(6-Aminopyridin-2-yl)acetic acid can be approached via several routes.
However, two primary pathways have emerged as the most practical and are frequently
discussed in synthetic literature. These involve either the late-stage amination of a chloro-
precursor or the hydrolysis of a corresponding acetonitrile derivative.

Key Synthetic Pathways
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Route B: Nitrile Hydrolysis

Acid/Base
Amine A - ] Cyanomethylation  ( 2-(6-Aminopyridin-2-yl) i 2-(6-Aminopyridin-2-yl)
(2 Amino-6-methylpyridine [ acetonitrile acetic acid

Route A: Late-Stage Amination

Introduction of ( Ullmann Amination
. - acetic acid moiety _ [ 2-(6-Chloropyridin-2-yl) i 2-(6-Aminopyridin-2-yl)
( 2,6-Dichloropyridine } " acetic acid ester acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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